Cas no 1361564-93-3 (5-Amino-2-methoxy-3-(2,4,6-trichlorophenyl)pyridine)

• Product Name: 5-Amino-2-methoxy-3-(2,4,6-trichlorophenyl)pyridine
• CAS No: 1361564-93-3
• MF: C₁₂H₉Cl₃N₂O
• MW: 303.571659803391
• CID: 4968691
• Update Time: 2025-05-21

5-Amino-2-methoxy-3-(2,4,6-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-methoxy-3-(2,4,6-trichlorophenyl)pyridine

• Inchi： 1S/C12H9Cl3N2O/c1-18-12-8(4-7(16)5-17-12)11-9(14)2-6(13)3-10(11)15/h2-5H,16H2,1H3
• InChI Key： MVVIJGDGMJKXEL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C(=NC=C(C=1)N)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 270
• XLogP3: 4
• Topological Polar Surface Area: 48.1

Additional information on 5-Amino-2-methoxy-3-(2,4,6-trichlorophenyl)pyridine

Comprehensive Overview of 5-Amino-2-methoxy-3-(2,4,6-trichlorophenyl)pyridine (CAS No. 1361564-93-3): Properties, Applications, and Research Insights

The compound 5-Amino-2-methoxy-3-(2,4,6-trichlorophenyl)pyridine, identified by its CAS No. 1361564-93-3, is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trichlorophenyl moiety and methoxy substitution, contribute to its potential as a building block for bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic solutions.

One of the key reasons for the interest in 5-Amino-2-methoxy-3-(2,4,6-trichlorophenyl)pyridine is its versatility in organic synthesis. The presence of both amino and methoxy functional groups allows for diverse chemical modifications, making it a valuable intermediate in medicinal chemistry. Recent studies have highlighted its role in the synthesis of compounds targeting inflammatory pathways, a hot topic in the context of autoimmune diseases and chronic inflammation. This aligns with frequent search queries such as "pyridine derivatives in drug development" and "anti-inflammatory compound synthesis."

From a structural perspective, the 2,4,6-trichlorophenyl group in CAS 1361564-93-3 enhances the compound's lipophilicity, which is crucial for membrane permeability in drug design. This property is particularly relevant in the development of central nervous system (CNS) therapeutics, a trending area in pharmaceutical research. The compound's potential as a precursor for neuroprotective agents has been discussed in recent scientific forums, addressing common questions like "how to improve blood-brain barrier penetration in drug candidates."

In agrochemical applications, 5-Amino-2-methoxy-3-(2,4,6-trichlorophenyl)pyridine has shown promise as a scaffold for developing novel crop protection agents. Its structural features may contribute to the inhibition of fungal enzymes, making it a candidate for next-generation fungicides. This application taps into the current focus on sustainable agriculture and the search for "environmentally friendly pesticide alternatives," a frequently searched topic in agricultural biotechnology circles.

The synthesis and characterization of CAS 1361564-93-3 have been subjects of multiple optimization studies, with researchers investigating greener synthetic routes to align with the principles of green chemistry. This aspect responds to the growing interest in "sustainable synthetic methods" and "reducing organic synthesis waste," which are prominent concerns in both academic and industrial settings. The compound's crystalline properties have also been analyzed using X-ray diffraction, providing valuable data for computational chemistry models.

Quality control and analytical methods for 5-Amino-2-methoxy-3-(2,4,6-trichlorophenyl)pyridine typically involve advanced techniques such as HPLC-MS and NMR spectroscopy. These analytical approaches ensure the compound's purity for research applications, addressing common laboratory concerns about "compound characterization techniques" and "impurity profiling in organic synthesis." The availability of high-purity samples has facilitated its use in high-throughput screening programs.

Looking forward, the research potential of CAS 1361564-93-3 appears substantial, particularly in the context of personalized medicine and targeted therapies. Its molecular framework offers opportunities for structure-activity relationship (SAR) studies, a subject of numerous recent publications. The compound's relevance to current pharmaceutical challenges, such as antibiotic resistance and targeted cancer treatments, positions it as a valuable asset in modern drug discovery pipelines.

From a commercial perspective, the demand for 5-Amino-2-methoxy-3-(2,4,6-trichlorophenyl)pyridine has been steadily increasing among specialty chemical suppliers. This trend reflects the broader market shift toward customized research chemicals and the growing importance of "tailor-made intermediates" in drug development. Proper handling and storage recommendations for this compound are frequently discussed in technical datasheets, addressing common queries about "chemical stability best practices."

In conclusion, 5-Amino-2-methoxy-3-(2,4,6-trichlorophenyl)pyridine (CAS 1361564-93-3) represents a versatile and promising compound with multiple applications in life sciences research. Its unique structural features and synthetic flexibility make it particularly valuable in addressing current challenges in medicinal chemistry and agricultural science. As research continues to uncover new potential uses for this compound, its importance in scientific innovation is likely to grow significantly in the coming years.